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Compound of Interest

Compound Name: Hexalure

Cat. No.: B013449

For researchers, scientists, and drug development professionals, the safe and responsible
disposal of chemical compounds is a critical aspect of laboratory operations. This guide
provides detailed procedures for the proper disposal of Hexalure, a synthetic insect
pheromone. Adherence to these guidelines is essential for ensuring laboratory safety,
minimizing environmental impact, and maintaining regulatory compliance.

Hexalure is primarily utilized in pest management to monitor and control moth populations by
disrupting their mating cycles.[1] While it is considered to have low toxicity and is often shipped
as a non-hazardous chemical, proper disposal protocols should still be rigorously followed.[1]

[2]

Hexalure: Key Data for Disposal

A summary of Hexalure's physical and chemical properties relevant to its handling and
disposal is presented below.
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Property Value

CAS Number 23192-42-9[1][2][3][4]

Molecular Formula C18H3402[3][4]

Appearance Clear oily liquid[2]

Solubility Insoluble in water; Soluble in hexane, ether,
acetone, benzene[2]

Boiling Point 102 °C[3]

Flash Point 98.7°C[3]

Acute Oral Toxicity (LD50, rats) >34,600 mg/kg[2]

Acute Dermal Toxicity (LD50, rabbits) >2,025 mg/kg[2]

Experimental Protocols for Safe Disposal

The following step-by-step procedures should be followed for the disposal of Hexalure and its
associated waste materials.

1. Personal Protective Equipment (PPE): Before handling Hexalure for disposal, ensure you
are wearing appropriate PPE, including:

» Safety glasses or goggles

e Chemical-resistant gloves (e.g., nitrile)
e Laboratory coat

2. Waste Segregation and Collection:

o Unused or Expired Hexalure: Pure, unused, or expired Hexalure should be collected in a
designated, compatible waste container. The container must be made of a material that will
not react with the chemical.

o Contaminated Materials: Any materials contaminated with Hexalure, such as absorbent
pads, wipes, or disposable labware, should be collected in a separate, clearly labeled
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hazardous waste container.

e Solutions: If Hexalure has been dissolved in a solvent, the resulting solution should be
disposed of as chemical waste, following the disposal guidelines for that particular solvent.
Do not dispose of Hexalure solutions down the drain.[5]

3. Waste Container Labeling:
All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: "(Z)-7-Hexadecen-1-yl acetate" or "Hexalure"

The CAS number: 23192-42-9

An indication of the hazards (e.g., "Low Toxicity,” and if in a flammable solvent, "Flammable")

The accumulation start date

N

. Storage of Waste:

Store waste containers in a designated, well-ventilated hazardous waste accumulation area.
Ensure the containers are tightly sealed to prevent leaks or spills.

5. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor. Always follow your local and national regulations for hazardous waste disposal.[5]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Hexalure.
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Hexalure Disposal Decision Workflow
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A flowchart outlining the decision-making process for the proper disposal of Hexalure waste.

By adhering to these procedures, laboratory personnel can ensure the safe and
environmentally responsible disposal of Hexalure, fostering a culture of safety and

sustainability within the research community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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